Cas no 6974-25-0 (2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid)

2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid is a heterocyclic compound featuring a quinazoline core with amino and carboxylic acid functional groups. Its structure makes it a valuable intermediate in pharmaceutical and organic synthesis, particularly for the development of bioactive molecules. The tetrahydroquinazoline scaffold is known for its potential in medicinal chemistry, often serving as a precursor for compounds with therapeutic applications. The presence of both amino and carboxyl groups enhances its reactivity, enabling versatile derivatization. This compound is characterized by its stability and compatibility with various synthetic routes, making it suitable for research in drug discovery and development. High purity grades ensure reliable performance in experimental applications.
2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid structure
6974-25-0 structure
Product Name:2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid
CAS No:6974-25-0
MF:C9H12N4O2
MW:208.21718120575
CID:510678
PubChem ID:229421
Update Time:2025-05-25

2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-Quinazolinecarboxylicacid, 2,4-diamino-5,6,7,8-tetrahydro-
    • 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid
    • 2,4-diamino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
    • 2,4-Diamino-5,6,7,8-tetrahydro-chinazolin-6-carbonsaeure
    • 2,4-diamino-5,6,7,8-tetrahydro-quinazoline-6-carboxylic acid
    • AC1L5H9S
    • AC1Q5UPV
    • AR-1D3397
    • NSC23115
    • 6974-25-0
    • AKOS017344565
    • NSC-23115
    • DTXSID70281809
    • CS-0312361
    • Inchi: 1S/C9H12N4O2/c10-7-5-3-4(8(14)15)1-2-6(5)12-9(11)13-7/h4H,1-3H2,(H,14,15)(H4,10,11,12,13)
    • InChI Key: GDKLVDMQUXYRHW-UHFFFAOYSA-N
    • SMILES: OC(C1CC2=C(N)N=C(N)N=C2CC1)=O

Computed Properties

  • Exact Mass: 208.09616
  • Monoisotopic Mass: 208.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.492
  • Boiling Point: 590.3°Cat760mmHg
  • Flash Point: 310.8°C
  • Refractive Index: 1.697
  • PSA: 115.12
  • LogP: 0.99290

2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D417075-1000mg
2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid
6974-25-0
1g
$1642.00 2023-05-18
TRC
D417075-100mg
2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid
6974-25-0
100mg
$207.00 2023-05-18
TRC
D417075-1g
2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid
6974-25-0
1g
$ 1360.00 2022-06-05
TRC
D417075-2.5g
2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid
6974-25-0
2.5g
$ 3000.00 2023-09-07
A2B Chem LLC
AH17525-100mg
2,4-DiaMino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid
6974-25-0
100mg
$725.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1383031-10g
2,4-Diamino-5,6,7,8-tetrahydroquinazoline-6-carboxylic acid
6974-25-0 98%
10g
¥23805.00 2024-05-03

2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid Related Literature

Additional information on 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid

Comprehensive Overview of 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid (CAS No. 6974-25-0)

2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid (CAS No. 6974-25-0) is a specialized quinazoline derivative with significant potential in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to a class of heterocyclic compounds known for their diverse biological activities. Researchers are increasingly interested in its structural properties, which make it a promising candidate for drug development, particularly in targeting enzymes and receptors involved in metabolic pathways.

The quinazoline core of this compound is a key feature, contributing to its ability to interact with biological systems. Recent studies highlight its relevance in medicinal chemistry, where it serves as a scaffold for designing inhibitors of folate metabolism, a hot topic in cancer research. With the growing demand for novel therapeutics, 6974-25-0 has garnered attention for its potential applications in precision medicine and targeted drug delivery systems.

In the context of AI-driven drug discovery, 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid is frequently discussed in computational chemistry forums. Machine learning models are being trained to predict its binding affinities, a trend aligned with the rise of digital chemistry platforms. This intersection of cheminformatics and traditional lab research underscores its importance in modern scientific workflows.

From a synthetic perspective, the compound’s carboxylic acid moiety offers versatility for further derivatization, making it valuable for structure-activity relationship (SAR) studies. Its stability under physiological conditions is another area of investigation, especially for researchers exploring oral bioavailability—a critical factor in drug design. These attributes position 6974-25-0 as a compound of interest in both academic and industrial settings.

Environmental and green chemistry considerations are also shaping the discourse around this molecule. As sustainability becomes a priority, synthetic routes for 2,4-Diamino-5,6,7,8-tetrahydro-6-quinazolinecarboxylic Acid are being optimized to reduce waste and energy consumption. This aligns with broader industry trends toward eco-friendly synthesis, a topic frequently searched by professionals in the field.

In summary, CAS No. 6974-25-0 represents a multifaceted tool for researchers tackling challenges in drug development, computational biology, and sustainable chemistry. Its unique structure and adaptability ensure its continued relevance in cutting-edge scientific endeavors.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd